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Compound of Interest

Compound Name: N,N-Dimethylethylamine

CAS No.: 70955-13-4

Cat. No.: B10773956

Get Quote

N,N-Dimethylethylamine (DMEA), IUPAC name N,N-Dimethylethanamine, is a volatile,

colorless to pale yellow liquid tertiary aliphatic amine with a characteristic strong, fishy, or

ammonia-like odor.[1][2] As a versatile organic compound, DMEA serves as a crucial

component in numerous industrial and research applications. Its primary roles include acting as

a catalyst in the production of polyurethanes and epoxy resins, particularly in the foundry

industry for the "cold-box" sand core process.[1][3] It also functions as an intermediate in the

synthesis of quaternary ammonium compounds, as a stabilizer for chlorinated hydrocarbons,

and as a reagent in the synthesis of pharmaceuticals and agrochemicals.[4][5]

The efficacy of DMEA in these applications is intrinsically linked to its purity and stability.

Degradation not only reduces the potency of the amine but can also introduce impurities that

may interfere with sensitive chemical processes, compromise final product quality, and pose

unforeseen safety risks. This guide provides a comprehensive technical overview of the factors

influencing the stability of DMEA and outlines field-proven protocols for its optimal storage,

handling, and stability assessment, tailored for researchers, scientists, and professionals in

drug development and chemical manufacturing.

Physicochemical Properties of N,N-Dimethylethylamine
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A thorough understanding of the fundamental physicochemical properties of DMEA is the

cornerstone of its safe handling and storage. These properties dictate its volatility, flammability,

and reactivity.

Property Value Reference(s)

CAS Number 598-56-1 [3][4]

Molecular Formula C₄H₁₁N [1][4]

Molecular Weight 73.14 g/mol [1][4]

Appearance
Clear, colorless to pale yellow

liquid
[1][2]

Boiling Point 36–38 °C (97–100 °F) [1][6]

Melting Point -140 °C (-220 °F) [1][6]

Density 0.675 g/mL at 25 °C [1][6]

Vapor Pressure ~495 mmHg at 20 °C [3][6]

Flash Point -28 °C (-18.4 °F) (closed cup) [1][6]

Water Solubility Miscible [1][2]

Part 1: Chemical Stability and Degradation
Pathways
While DMEA is considered stable under optimal conditions, its chemical nature makes it

susceptible to degradation via several pathways, primarily oxidation and, to a lesser extent,

reactions initiated by contaminants.[2][7] Understanding these mechanisms is critical for

developing effective stabilization and storage strategies.

Oxidative Degradation
Oxidation is the most significant degradation pathway for DMEA under typical storage

conditions. The presence of atmospheric oxygen, especially when catalyzed by light or trace

metal impurities, can initiate a free-radical chain reaction.
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The proposed mechanism begins with a one-electron oxidation of the nitrogen atom, forming a

nitrogen-centered radical cation.[7] This highly reactive intermediate rapidly undergoes

deprotonation at an adjacent carbon (an α-carbon), yielding a neutral α-aminoalkyl radical. This

carbon-centered radical is the key intermediate that reacts with molecular oxygen, leading to a

cascade of products.[7]

The primary and most stable oxidation product is Dimethylethylamine N-oxide (DMEAO).[4]

This is a common metabolic product in biological systems and is formed via direct oxygen

transfer to the nitrogen lone pair.[4][8] Further oxidation and side reactions can yield a variety

of secondary degradation products, including:

N,N-Dimethylformamide

Formaldehyde

Acetaldehyde

Smaller amines (via dealkylation)

Nitrogen oxides (under combustion conditions)[7][9]
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Figure 1: Primary Oxidative Degradation Pathway of DMEA
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Figure 2: Workflow for Optimal DMEA Storage

Storage Environment Handling & Transfer

Temperature < 30°C
(Refrigerate for long-term)

Preserved High-Purity
DMEA

Inert Atmosphere
(Nitrogen or Argon)

Darkness
(Amber/Opaque Container)

Dry Location
(Tightly Sealed)

Blanket with N₂/Ar
during transfer

Ground all equipment
to prevent static discharge Use spark-proof tools

Sealed Container
with DMEA

Store Under
Conditions

Store Under
Conditions

Store Under
Conditions

Store Under
Conditions When Opening

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b10773956/docs?utm_src=pdf-body-img#introduction-understanding-n-n-dimethylethylamine-dmea
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10773956?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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